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Introduction to RED 500

RED 500 is a leuco dye, a class of colorless or faintly colored compounds that undergo a
significant color change upon interaction with a developer substance. Chemically identified as
9-(Ethyl(3-methylbutyl)amino)spiro[12H-benzo(A)xanthene-12,1'(3'H)isobenzofuran)-3'-one
(CAS Number: 115392-27-3), RED 500 is a fluoran-based dye.[1] In its neutral, non-activated
state, the lactone ring of the fluoran structure is closed, rendering the molecule colorless. Upon
exposure to an acidic developer, the lactone ring opens, extending the conjugated system
within the molecule and causing a shift in its absorption spectrum to the visible region, resulting
in a distinct red color.[2][3][4]

This pressure-activated color change makes RED 500 a suitable color former for use in
pressure-sensitive paper, also known as carbonless copy paper.[5][6] This technology enables
the creation of duplicate copies of a document with the application of pressure, such as from
writing or printing, without the need for carbon paper.
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Principle of Operation in Pressure-Sensitive Paper

The functionality of RED 500 in pressure-sensitive paper is based on a two-component system:
a color former (RED 500) and a developer. The system is typically arranged in a layered paper
structure:

o Coated Back (CB) Sheet: The back of the top sheet of paper is coated with microcapsules
containing a solution of RED 500 dye dissolved in a suitable solvent.[6]

o Coated Front (CF) Sheet: The front of the bottom sheet is coated with a developer material,
which is typically an acidic clay or a phenolic resin.[2]

When pressure is applied to the top sheet, the microcapsules on the CB sheet rupture,
releasing the RED 500 solution.[7] This solution is then transferred to the CF sheet, where the
RED 500 molecules react with the acidic developer. This reaction triggers the opening of the
lactone ring in the RED 500 molecule, leading to the formation of a vibrant red image. For
multi-part forms, intermediate sheets (Coated Front and Back - CFB) are used, which have a
developer coating on the front and microcapsules on the back.

Quantitative Data Summary

Due to the proprietary nature of commercial dye formulations, specific performance data for
RED 500 is not publicly available. The following tables present illustrative data based on typical
performance characteristics of high-quality fluoran leuco dyes in pressure-sensitive paper
applications.

Table 1: Performance Characteristics of RED 500
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Parameter Typical Value Test Method

Activation Pressure 50 - 100 mN/mm? Static Load Pressure Test
Color Intense Red Visual Inspection

Initial Optical Density >1.2 Densitometer

Blue Wool Scale (ISO 105-

Lightfastness 4-5 B02)
Image Stability High Accelerated Aging
Solubility Good in non-polar organic Standard Solubility Test
solvents
Table 2: lllustrative Color Intensity vs. Applied Pressure
Applied Pressure (mMN/mm?) Optical Density
25 0.3
50 0.8
75 1.1
100 1.25
125 13
150 13

Experimental Protocols

The following protocols provide a general framework for the preparation and evaluation of
pressure-sensitive paper using RED 500. Researchers should optimize these protocols based
on their specific materials and equipment.

Protocol for Microencapsulation of RED 500

This protocol describes a typical laboratory-scale microencapsulation process using interfacial
polymerization.
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Materials:

 RED 500

e Organic Solvent (e.g., Diisopropylnaphthalene)

o Monomer for oil phase (e.g., a dilsocyanate)

e Aqueous solution of a polymer (e.g., gelatin or polyvinyl alcohol)

e Monomer for aqueous phase (e.g., a diamine)

e Surfactant

e Deionized water

e High-shear mixer

Procedure:

o Prepare the Oil Phase: Dissolve RED 500 and the oil-soluble monomer in the organic
solvent to create a homogeneous solution. The concentration of RED 500 will influence the
final color intensity.

o Prepare the Aqueous Phase: Dissolve the water-soluble polymer and surfactant in deionized
water.

o Emulsification: Slowly add the oil phase to the aqueous phase while agitating with a high-
shear mixer. The speed and duration of mixing will determine the size of the oil droplets,
which will become the microcapsules. A typical target size is 3-10 um.[8]

« Initiate Polymerization: Once a stable emulsion is formed, add the water-soluble monomer to
the emulsion.

o Curing: Adjust the temperature and pH of the mixture to facilitate the interfacial
polymerization reaction, which forms the microcapsule walls. Allow the reaction to proceed
for several hours with gentle stirring.
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e Washing and Collection: Once the microcapsules are fully formed, they can be collected by
filtration or centrifugation and washed with deionized water to remove any unreacted
monomers or other impurities. The resulting product is a slurry of microcapsules.

Protocol for Preparation of Coated Back (CB) Sheet

Materials:

Microcapsule slurry of RED 500

Binder (e.g., starch, polyvinyl alcohol)

Inert spacer particles (e.g., uncooked starch granules)

Base paper

Coating rod or similar coating apparatus
Procedure:

e Prepare the Coating Formulation: Mix the microcapsule slurry with the binder solution and
inert spacer particles. The spacer particles help to prevent premature rupture of the
microcapsules during handling and storage.

o Coating: Apply the formulation evenly onto the back side of the base paper using a coating
rod or other suitable method.

» Drying: Dry the coated paper in an oven or with a hot air dryer. The drying temperature
should be carefully controlled to avoid damaging the microcapsules.

Protocol for Preparation of Coated Front (CF) Sheet

Materials:
o Developer (e.g., activated clay, zinc salicylate, or a phenolic resin)
e Binder (e.g., starch, polyvinyl alcohol)

o Base paper
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o Coating rod or similar coating apparatus

Procedure:

o Prepare the Developer Slurry: Disperse the developer in a solution of the binder.
o Coating: Apply the developer slurry evenly onto the front side of the base paper.

» Drying: Dry the coated paper thoroughly.

Protocol for Performance Evaluation of Pressure-
Sensitive Paper

1. Image Formation:

» Place the CB sheet on top of the CF sheet, with the coated sides facing each other.
o Apply pressure using a stylus, ballpoint pen, or a calibrated impact tester.

2. Color Intensity Measurement:

o Measure the optical density of the developed red image using a densitometer.[9]

» To evaluate the relationship between pressure and color intensity, apply a range of known
pressures and measure the corresponding optical densities.

3. Lightfastness Testing:

o Expose the developed image to a standardized light source, such as a xenon arc lamp, for a
specified duration according to ISO 105-B02 or a similar standard.[10][11][12][13]

 Include a set of Blue Wool standards in the exposure chamber for comparison.

o After exposure, assess the degree of fading of the red image by comparing it to the fading of
the Blue Wool standards. The lightfastness is rated on a scale of 1 to 8, with 8 being the
most lightfast.[10]

Visualizations
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Caption: Mechanism of color formation in pressure-sensitive paper.

Experimental Workflow for Preparation and Testing
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Caption: Workflow for preparing and evaluating RED 500 paper.

Logical Relationship of Components
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Caption: Interrelationship of components and properties. Caption: Interrelationship of
components and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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